Cas no 2548990-75-4 (5-(1-methyl-1H-pyrazol-4-yl)-2-{[1-(1-methyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine)

• Product Name: 5-(1-methyl-1H-pyrazol-4-yl)-2-{[1-(1-methyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine
• CAS No: 2548990-75-4
• MF: C₁₈H₂₁N₇O₂
• MW: 367.405042409897
• CID: 5311713
• PubChem ID: 154884118
• Update Time: 2025-05-20

5-(1-methyl-1H-pyrazol-4-yl)-2-{[1-(1-methyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2548990-75-4
• F6761-2779
• 5-(1-methyl-1H-pyrazol-4-yl)-2-{[1-(1-methyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine
• AKOS040726627
• (1-Methyl-1H-pyrazol-5-yl)[4-[[5-(1-methyl-1H-pyrazol-4-yl)-2-pyrimidinyl]oxy]-1-piperidinyl]methanone

• Inchi： 1S/C18H21N7O2/c1-23-12-14(11-22-23)13-9-19-18(20-10-13)27-15-4-7-25(8-5-15)17(26)16-3-6-21-24(16)2/h3,6,9-12,15H,4-5,7-8H2,1-2H3
• InChI Key： YBIPICJCRUAXAF-UHFFFAOYSA-N
• SMILES： C(C1N(C)N=CC=1)(N1CCC(OC2=NC=C(C3=CN(C)N=C3)C=N2)CC1)=O

Computed Properties

• Exact Mass: 367.17567294g/mol
• Monoisotopic Mass: 367.17567294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 644.9±65.0 °C(Predicted)
• pka: 1.32±0.10(Predicted)

Additional information on 5-(1-methyl-1H-pyrazol-4-yl)-2-{[1-(1-methyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine

5-(1-Methyl-1H-Pyrazol-4-Yl)-2-{[1-(1-Methyl-1H-Pyrazole-5-Carbonyl)Piperidin-4-Yl]Oxy}Pyrimidine: A Comprehensive Overview

The compound 5-(1-methyl-1H-pyrazol-4-yl)-2-{[1-(1-methyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine, identified by the CAS number 2548990-75-4, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by the presence of pyrimidine, pyrazole, and piperidine rings, which contribute to its versatile reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the efficiency of synthesis but also enhanced the purity and scalability of the product, making it more accessible for research and commercial purposes.

The pyrimidine core in this compound is a key structural element, known for its aromaticity and ability to form hydrogen bonds. This feature makes it particularly suitable for applications in drug design, where hydrogen bonding plays a critical role in molecular recognition and bioavailability. For instance, derivatives of this compound have been explored as potential candidates for kinase inhibitors, targeting specific enzymes involved in cellular signaling pathways.

The pyrazole moiety, on the other hand, introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. This is especially valuable in materials science, where such modifications can influence the optical and electronic characteristics of polymers or thin films. Recent studies have highlighted the potential of pyrazole-containing compounds as components in organic light-emitting diodes (OLEDs), offering improved efficiency and stability.

Moreover, the piperidine ring within this compound contributes to its stereochemical diversity and flexibility. Piperidine derivatives are well-documented for their role in medicinal chemistry, particularly as scaffolds for bioactive molecules. The oxygen atom within the piperidine ring further enhances its functional versatility, enabling interactions with biological targets such as receptors or nucleic acids.

In terms of synthesis, researchers have employed a variety of strategies to construct this compound. One notable approach involves the sequential assembly of individual building blocks through nucleophilic aromatic substitution and coupling reactions. The use of protecting groups has been essential in ensuring regioselectivity during these steps, while purification techniques such as high-performance liquid chromatography (HPLC) have been employed to isolate the final product with high purity.

From an analytical perspective, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture, aiding in both synthesis validation and quality control.

Looking ahead, the integration of computational chemistry tools with experimental approaches is expected to further advance our understanding of this compound's properties. Quantum mechanical calculations can predict its reactivity under various conditions, while molecular docking studies can reveal potential binding modes with biological targets.

In conclusion, 5-(1-methyl-1H-pyrazol-4-yl)-2-{[1-(1-methyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine represents a fascinating example of modern chemical innovation. Its intricate structure and diverse functional groups make it a promising candidate for a wide range of applications across disciplines such as pharmacology, materials science, and biotechnology.